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Compound of Interest

Compound Name: 3-Undecyne

Cat. No.: B1582261

The safe and compliant disposal of 3-Undecyne is critical for ensuring laboratory safety and
environmental protection. As a flammable liquid and potential irritant, 3-Undecyne must be
managed as hazardous chemical waste. This guide provides detailed, step-by-step procedures
for its proper disposal, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

Before handling 3-Undecyne, it is essential to be aware of its primary hazards.[1] It is classified
as a flammable liquid and an aspiration hazard, meaning it can be fatal if swallowed and enters
the airways.[2] It may also cause skin, eye, and respiratory irritation.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 3-
Undecyne, including:

e Flame-retardant lab coat
o Chemical-resistant gloves (e.g., nitrile)

o Safety goggles or a face shield[3]

Quantitative Data Summary

While specific quantitative data for 3-Undecyne is not readily available in all provided
documentation, the properties of its isomers, such as 1-Undecyne, offer valuable insight into its
characteristics as a combustible liquid.
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Flash Point 65 °C /149 °F o
kept away from ignition
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] o To be collected in a liquid
Physical State Liquid )
waste container.
Must be stored separately from
Incompatible Materials Oxidizing agents oxidizers to prevent hazardous

reactions.[4][5]

Step-by-Step Disposal Protocol

Under no circumstances should 3-Undecyne or any flammable solvent be disposed of down
the sanitary sewer or allowed to evaporate in a fume hood.[6][7] The only acceptable method is
collection and disposal as hazardous chemical waste.

1. Waste Collection:

o Designated Container: Designate a specific, compatible waste container for 3-Undecyne
and other non-halogenated flammable organic solvents. The container must be in good
condition, made of a material compatible with the chemical, and have a secure, tight-fitting
lid.[5]

o Labeling: Immediately label the waste container with a hazardous waste tag provided by
your institution's Environmental Health and Safety (EHS) department. The label must
include:

o The words "Hazardous Waste"
o The full chemical name: "3-Undecyne" (no formulas or abbreviations)[5]

o The accumulation start date[5]
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o An indication of the hazards (e.g., "Flammable," "Irritant™)

Filling: Leave at least 10% headspace in the container to allow for vapor expansion. Do not
overfill. Keep the container closed at all times except when adding waste.[5]

. Waste Segregation and Storage:

Segregation: Store the 3-Undecyne waste container separately from incompatible materials,
especially oxidizing agents and acids.[4][5]

Storage Location: Store the waste container in a designated, well-ventilated satellite
accumulation area within the laboratory. Flammable liquid waste is best stored in a rated
flammable storage cabinet.[5]

Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.[5]

. Arranging for Disposal:

Contact EHS: Once the waste container is nearly full or has reached your institution's
storage time limit (e.g., six months), contact your EHS or Research Safety department to
schedule a waste pickup.[8]

Professional Removal: A trained hazardous waste professional will collect the waste from
your laboratory for transport to a permitted treatment, storage, and disposal facility (TSDF),
where it will likely be incinerated.[8][9]

. Empty Container Disposal:

Thorough Emptying: To be considered non-hazardous, a container must be thoroughly
emptied, with only minimal residue remaining.[8]

Triple Rinsing: Triple rinse the empty container with a suitable solvent (e.g., acetone). The
rinsate must be collected and disposed of as hazardous waste.[5][8]

Defacing and Disposal: After rinsing and drying, obliterate or remove the original label. The
clean, defaced container can then be disposed of in the appropriate solid waste stream (e.g.,
glass disposal box) or as directed by your institution.[5][8]
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Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3-Undecyne waste.

Preparation & Collection
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Caption: Workflow for the safe collection, storage, and disposal of 3-Undecyne waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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